Cas no 106850-15-1 (Ethanone,1-(4,5-diamino-2-thienyl)-)

• Product Name: Ethanone,1-(4,5-diamino-2-thienyl)-
• CAS No: 106850-15-1
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 127335
• PubChem ID: 45086077
• Update Time: 2025-04-18

Ethanone,1-(4,5-diamino-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5-diamino-2-thienyl)-
• Ethanone, 1-(4,5-diamino-2-thienyl)- (9CI)
• Ethanone,1-(4,5-diamino-2-thienyl)-(9ci)
• 106850-15-1

• Inchi： 1S/C6H8N2OS/c1-3(9)5-2-4(7)6(8)10-5/h2H,7-8H2,1H3
• InChI Key： KLAHAPGMZJOCLN-UHFFFAOYSA-N
• SMILES： S1C(=C(C=C1C(C)=O)N)N

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.11